Cas no 57177-67-0 (2,4-Cycloandrostane-3,17-diol,diacetate, (2a,3a,4a,5a,17b)- (9CI))

• Product name: 2,4-Cycloandrostane-3,17-diol,diacetate, (2a,3a,4a,5a,17b)- (9CI)
• CAS No: 57177-67-0
• MF: C₂₃H₃₄O₄
• MW: 374.513667583466
• CID: 373831
• PubChem ID: 6453445

2,4-Cycloandrostane-3,17-diol,diacetate, (2a,3a,4a,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Cycloandrostane-3,17-diol,diacetate, (2a,3a,4a,5a,17b)- (9CI)
• 2,4-cycloandrostane-3,17-diol diacetate
• [(1S,2R,4S,5R,6R,7S,10R,11S,14S,15S)-5-Acetyloxy-2,15-dimethyl-14-pentacyclo[8.7.0.02,7.04,6.011,15]heptadecanyl] acetate
• 2,4-Cadd
• 57177-67-0
• DTXSID40972636
• 2,4-Cycloandrostane-3,17-diol, diacetate, (2alpha,3alpha,4alpha,5alpha,17beta)-
• 2,4-Cycloandrostane-3,17-diyl diacetate

• Inchi： InChI=1S/C23H34O4/c1-12(24)26-19-8-7-16-14-5-6-18-20-15(21(20)27-13(2)25)11-23(18,4)17(14)9-10-22(16,19)3/h14-21H,5-11H2,1-4H3/t14-,15-,16-,17-,18-,19-,20-,21+,22-,23+/m0/s1
• InChI Key： YLDVGNQCJKIFLN-XJQLUTHOSA-N
• SMILES： CC(=O)OC1CCC2C1(CCC3C2CCC4C3(CC5C4C5OC(=O)C)C)C

Computed Properties

• Exact Mass: 374.24571
• Monoisotopic Mass: 374.24571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.9

Experimental Properties

• Density: 1.15
• Boiling Point: 438°Cat760mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.541

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters